4-Pyrimidinamine, 2,5-dichloro-N-ethyl-: Structural Characterization, Synthesis, and Applications in Drug Discovery
4-Pyrimidinamine, 2,5-dichloro-N-ethyl-: Structural Characterization, Synthesis, and Applications in Drug Discovery
Executive Summary
In modern medicinal chemistry, the pyrimidine scaffold is a privileged structure, serving as the core for numerous FDA-approved kinase inhibitors and receptor modulators. 4-Pyrimidinamine, 2,5-dichloro-N-ethyl- (IUPAC: 2,5-dichloro-N-ethylpyrimidin-4-amine) is a highly versatile, bifunctional building block designed for orthogonal reactivity. By strategically positioning two chloride leaving groups with distinct electrophilicities, this intermediate allows drug development professionals to perform sequential, regioselective Nucleophilic Aromatic Substitutions (SNAr). This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, validated synthetic methodologies, and downstream applications.
Physicochemical Baseline
Understanding the baseline metrics of 2,5-dichloro-N-ethylpyrimidin-4-amine is critical for downstream chromatographic purification and mass spectrometric validation. The compound features a lipophilic ethylamine side chain and a heavy dichloro-substitution pattern, which dictates its ionization behavior and isotopic signature.
Table 1: Quantitative Physicochemical Properties
| Property | Value |
| IUPAC Name | 2,5-dichloro-N-ethylpyrimidin-4-amine |
| CAS Registry Number | 1214279-43-2 |
| Molecular Formula | C6H7Cl2N3 |
| Molecular Weight | 192.04 g/mol |
| Monoisotopic Mass | 191.0017 Da |
| Appearance | White solid / crystalline powder |
| LogP (Predicted) | ~2.1 (indicative of good organic solubility) |
Structural Causality & Regioselective Reactivity
The synthetic utility of 2,5-dichloro-N-ethylpyrimidin-4-amine stems from the inherent electronic asymmetry of its precursor, 2,4,5-trichloropyrimidine.
When subjected to SNAr conditions with ethylamine, substitution occurs almost exclusively at the C4 position [1]. This regioselectivity is driven by two causal factors:
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Electronic Activation: The nitrogen atoms in the pyrimidine ring withdraw electron density via induction and resonance. The C4 position is highly electrophilic, further activated by the inductive pull of the adjacent C5-chloride.
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Steric Dynamics: The C2 position is flanked by two ring nitrogens, creating a highly constrained trajectory for incoming nucleophiles. The C4 position is significantly more accessible.
Once the ethylamine group is installed at C4, its electron-donating nature (via resonance from the amine lone pair) deactivates the pyrimidine ring. This prevents the SNAr reaction from over-proceeding to the C2 position under mild conditions, allowing the SNAr sequence to be cleanly halted.
Fig 1. Regioselective SNAr workflow for the synthesis of 2,5-dichloro-N-ethylpyrimidin-4-amine.
Validated Experimental Methodologies
To ensure reproducibility, two distinct, self-validating protocols for the synthesis of 2,5-dichloro-N-ethylpyrimidin-4-amine are detailed below. The choice of protocol depends on the available reagents (free base vs. hydrochloride salt) and desired reaction kinetics.
Protocol A: Aprotic Solvent Method (Kinetic Control)
This method utilizes Tetrahydrofuran (THF) and an excess of free ethylamine to control the reaction exotherm and scavenge the HCl byproduct [1].
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Step 1: Dissolve 2,4,5-trichloropyrimidine (1.00 g, 5.45 mmol, 1.00 eq) in anhydrous THF (15.0 mL) under an inert atmosphere.
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Step 2: Cool the reaction vessel to 0 °C. Causality: Lowering the temperature suppresses SNAr at the less reactive C2 position, maximizing regioselectivity.
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Step 3: Add ethylamine (2.0M in THF, 5.45 mL, 10.9 mmol, 2.00 eq) dropwise. The second equivalent acts as an SNAr acid scavenger.
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Step 4: Warm to room temperature and stir overnight.
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Step 5 (Workup): Dilute with water, extract with EtOAc (3 × 25 mL). Wash the organic layer with brine, dry over Na2SO4, and concentrate in vacuo. Yield: ~87% as a white solid.
Protocol B: Protic Solvent Method (Thermodynamic Acceleration)
This method utilizes Ethanol and N,N-Diisopropylethylamine (DIPEA) with ethylamine hydrochloride[2].
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Step 1: Suspend 2,4,5-trichloropyrimidine (1.025 g, 5.63 mmol, 1.0 eq) and ethylamine hydrochloride (551 mg, 6.76 mmol, 1.2 eq) in Ethanol (5 mL).
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Step 2: Add DIPEA (2.94 mL, 16.90 mmol, 3.0 eq). Causality: DIPEA is a non-nucleophilic base that liberates the ethylamine free base in situ without competing for the electrophilic pyrimidine core.
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Step 3: Stir at room temperature for 1 hour. Causality: The polar protic nature of ethanol heavily stabilizes the SNAr transition state and the departing chloride ion, accelerating the reaction from "overnight" (Protocol A) to just 1 hour.
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Step 4 (Workup): Evaporate ethanol, partition the residue between water and EtOAc. Wash with brine, dry over MgSO4, and concentrate.
Analytical Self-Validation
A robust protocol must be a self-validating system. To confirm that the SNAr occurred at the C4 position and not the C2 position, researchers must rely on specific analytical signatures:
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Mass Spectrometry (LCMS): Due to the two chlorine atoms, the compound exhibits a classic isotopic cluster. While the monoisotopic exact mass is 191.0 Da, low-resolution ESI+ often reports the highly abundant [35Cl,37Cl-M+H]+ isotope peak at m/z 193.9 [1]. The presence of an M, M+2, and M+4 cluster in a 9:6:1 ratio confirms the retention of exactly two chlorine atoms.
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Nuclear Magnetic Resonance (1H NMR): The single aromatic proton on the pyrimidine ring (C6-H) will appear as a distinct downfield singlet (typically δ 8.0–8.3 ppm in DMSO-d6 or CDCl3) because it is heavily deshielded by the adjacent ring nitrogen and the C5-chloride [2].
Downstream Applications in Drug Discovery
The isolated 2,5-dichloro-N-ethylpyrimidin-4-amine serves as a deactivated, stable intermediate. The remaining C2-chloride can now be displaced using harsher conditions—such as elevated temperatures (80–120 °C) with acid catalysis (e.g., TFA) or Buchwald-Hartwig cross-coupling—to attach complex anilines.
This sequential assembly is the foundational logic behind synthesizing multi-targeted kinase inhibitors (e.g., targeting LRRK2 or other kinases implicated in neurodegeneration and oncology) [1] and Histamine H3/H4 receptor ligands [2]. The C5-chloride is deliberately retained in the final Active Pharmaceutical Ingredient (API) to provide steric bulk, locking the molecule into a bioactive conformation within the target protein's binding pocket.
Fig 2. Downstream assembly of kinase inhibitors via C2-chloride displacement.
References
- Title: WO2024073073A2 - Kinase modulators and methods of use thereof Source: Google Patents URL
- Source: Heinrich-Heine-Universität Düsseldorf (HHU)
- Title: 6,6-Dimethyloxane-2,5-dione (Contains related CAS 1214279-43-2 Data)
